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Compound of Interest

Compound Name: Fmoc-Glu(OtBu)-OPfp

Cat. No.: B557589

Core Chemical Properties and Structure

Fmoc-Glu(OtBu)-OPfp is a pre-activated amino acid derivative designed for efficient
incorporation of glutamic acid into a growing peptide chain during Fmoc-based solid-phase
peptide synthesis. The molecule integrates three key functional components:

e The Fmoc (9-fluorenylmethoxycarbonyl) group: An alkali-labile protecting group for the a-
amino moiety, allowing for stepwise elongation of the peptide chain under mild conditions.[1]

e The tert-butyl (OtBu) group: An acid-labile protecting group for the side-chain carboxyl
function of glutamic acid, ensuring its stability during peptide chain assembly and enabling
orthogonal deprotection strategies.[1]

o The pentafluorophenyl (OPfp) ester: A highly reactive activating group for the a-carboxyl
function, facilitating rapid and efficient amide bond formation.[2][3]

The strong electron-withdrawing nature of the five fluorine atoms on the phenyl ring makes the
pentafluorophenoxy group an excellent leaving group, thus accelerating the nucleophilic attack
by the free amino group of the resin-bound peptide.[2][4]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent
[adventchembio.com]

2. benchchem.com [benchchem.com]

3. Pentafluorophenyl esters - Wikipedia [en.wikipedia.org]

4. Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide
Synthesis, Modification and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Fmoc-Glu(OtBu)-OPfp chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557589#fmoc-glu-otbu-opfp-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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